Cas no 80587-86-6 (1,3,5-Triazine-2,4,6-triamine,N2,N4,N6-tris(4-aminophenyl)-)
80587-86-6 structure
Product Name:1,3,5-Triazine-2,4,6-triamine,N2,N4,N6-tris(4-aminophenyl)-
CAS No:80587-86-6
MF:C21H21N9
MW:399.451741933823
CID:733132
PubChem ID:11003879
Update Time:2025-04-19
1,3,5-Triazine-2,4,6-triamine,N2,N4,N6-tris(4-aminophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,5-Triazine-2,4,6-triamine,N2,N4,N6-tris(4-aminophenyl)-
- 2-N,4-N,6-N-tris(4-aminophenyl)-1,3,5-triazine-2,4,6-triamine
- SCHEMBL7512302
- 80587-86-6
- DTXSID201001332
- 2,4,6-Tris(p-aminoanilino)-1,3,5-triazine
- SEWAZMKTGSTERG-UHFFFAOYSA-N
- NS00125272
- 2,4,6-tris-((p-Aminoanilino)-1,3,5-triazine
- N~2~,N~4~,N~6~-Tris(4-aminophenyl)-1,3,5-triazine-2,4,6-triamine
- 2,4,6-Tris-[4-aminoanilino]-1,3,5-triazine
- EINECS 279-513-9
-
- Inchi: 1S/C21H21N9/c22-13-1-7-16(8-2-13)25-19-28-20(26-17-9-3-14(23)4-10-17)30-21(29-19)27-18-11-5-15(24)6-12-18/h1-12H,22-24H2,(H3,25,26,27,28,29,30)
- InChI Key: SEWAZMKTGSTERG-UHFFFAOYSA-N
- SMILES: N(C1N=C(N=C(N=1)NC1C=CC(=CC=1)N)NC1C=CC(=CC=1)N)C1C=CC(=CC=1)N
Computed Properties
- Exact Mass: 399.191992
- Monoisotopic Mass: 399.191992
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 30
- Rotatable Bond Count: 6
- Complexity: 413
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 153
- XLogP3: 3.6
Experimental Properties
- Density: 1.457
- Boiling Point: 740.3°Cat760mmHg
- Flash Point: 401.5°C
- Refractive Index: 1.84
1,3,5-Triazine-2,4,6-triamine,N2,N4,N6-tris(4-aminophenyl)- Related Literature
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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